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Compound of Interest

Compound Name: 1-Pentanethiol

Cat. No.: B094126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-pentanethiol as an

odorant in natural gas. This document details its physicochemical properties, safety

information, evaluation protocols, and the underlying biochemical mechanisms of its odor

perception.

Introduction to 1-Pentanethiol as a Gas Odorant
Natural gas, in its processed state, is a colorless and odorless substance, posing a significant

safety risk in the event of a leak. To mitigate this hazard, odorants are added to natural gas to

give it a distinct and unpleasant smell that is readily detectable by most people, even at very

low concentrations.[1][2][3] Thiols, also known as mercaptans, are a class of organosulfur

compounds widely used for this purpose due to their potent and malodorous nature.[3][4] 1-
Pentanethiol (also known as n-amyl mercaptan) is a thiol that is a chief constituent of some

odorant formulations used to help locate gas leaks.[5][6] Its strong, garlic-like, or rotten

cabbage-like odor makes it an effective warning agent.[6][7]

Quantitative Data
The following tables summarize the key quantitative data for 1-pentanethiol and its application

as a gas odorant.

Table 1: Physicochemical Properties of 1-Pentanethiol
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Property Value Reference(s)

Molecular Formula C₅H₁₂S [8]

Molecular Weight 104.22 g/mol [8]

Appearance Colorless to light-yellow liquid [6]

Odor Strong, garlic-like, offensive [6][7]

Odor Threshold 0.8 ppb (0.4-0.5 µg/m³) [8][9]

Boiling Point 126.6 °C [10]

Melting Point -75.7 °C

Flash Point 18.33 °C (65 °F) [11]

Vapor Pressure 13.8 mmHg at 25 °C [11]

Solubility in Water Insoluble [7]

Table 2: Safety and Exposure Data for 1-Pentanethiol

Parameter Value Reference(s)

NIOSH REL (Ceiling, 15-min) 0.5 ppm (2.1 mg/m³) [7][10]

Hazards Highly flammable, Irritant [8]

Table 3: Typical Odorant Concentrations in Natural Gas
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Odorant Component
Typical Concentration
Range in Natural Gas

Reference(s)

General Mercaptans 0.25 to 5 ppm [12]

Common Odorant Blends

Varies, often proprietary

mixtures of TBM, IPM, NPM,

DMS, and THT

[4][13]

1-Pentanethiol in Blends
Often a minor component in

mercaptan blends
[9]

Experimental Protocols
Protocol for Sensory Panel Evaluation of a New Gas
Odorant (e.g., 1-Pentanethiol)
This protocol outlines the steps for conducting a sensory panel evaluation to determine the

odor detection and recognition thresholds of a new odorant. This process is guided by

principles outlined in standards such as ISO 5496:2006.[14][15]

3.1.1. Panelist Recruitment and Screening

Recruitment: Recruit a panel of at least 8-10 individuals from a population representative of

the general public.[14]

Health and Habit Screening: Exclude individuals with known olfactory disorders (anosmia),

smokers, and those with severe allergies or colds.[1]

Sensory Acuity Screening:

Odor Recognition Test: Present panelists with a series of common scents to assess their

general ability to identify odors.[16]

Basic Taste Identification: Test for the ability to correctly identify sweet, sour, salty, and

bitter solutions to rule out broader chemosensory deficits.[16]
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Threshold Test: Determine individual sensitivity to a standard odorant (e.g., n-butanol) to

ensure they fall within a normal range of olfactory sensitivity.[17]

3.1.2. Panelist Training

Familiarization with Terminology: Train panelists on a standardized vocabulary to describe

odor character and intensity.[18]

Reference Odorant Training: Expose panelists to various concentrations of known gas

odorants (e.g., tert-butyl mercaptan, tetrahydrothiophene) to familiarize them with the target

odor profile.[17]

Test Procedure Training: Familiarize panelists with the testing apparatus and procedures,

including the method of sample presentation and response recording.[12]

3.1.3. Odor Threshold Determination

Sample Preparation: Prepare a series of dilutions of 1-pentanethiol in an odorless medium

(e.g., air or nitrogen) using a dynamic olfactometer. Concentrations should span the

expected detection threshold.

Test Methodologies:

Ascending Concentration Series (Method of Limits): Present samples in increasing order

of concentration until the panelist consistently detects the odor.

Triangle Test: Present three samples, two of which are identical (blanks) and one contains

the odorant. The panelist must identify the different sample. This is repeated at various

concentrations to determine the detection threshold.[11]

Paired Comparison Test: Present a blank and an odorant-containing sample, and the

panelist must identify the one with the odor.

Data Analysis: The detection threshold is typically defined as the concentration at which 50%

of the panel can reliably detect the odor.

3.1.4. Odor Recognition and Characterization
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Suprathreshold Concentration Testing: Present samples at concentrations well above the

detection threshold.

Odor Descriptor Profiling: Ask panelists to describe the character of the odor using a list of

standardized descriptors (e.g., "garlic-like," "rotten cabbage," "sulfurous").

Intensity Rating: Use a labeled magnitude scale (e.g., 0 = no odor, 5 = very strong odor) to

rate the perceived intensity of the odor at different concentrations.

Protocol for Field Evaluation of Odorized Natural Gas
(Based on ASTM D6273)
This protocol describes the in-field testing of natural gas odorized with 1-pentanethiol to
ensure it meets regulatory requirements for detectability.[19]

3.2.1. Instrumentation and Calibration

Odorometer: Utilize a portable instrument capable of diluting a natural gas sample with air in

known ratios (e.g., an odorometer).[1]

Calibration: Ensure the instrument is calibrated according to the manufacturer's

specifications to deliver accurate gas-in-air concentrations.

3.2.2. Field Sampling and Testing

Test Locations: Conduct tests at various points in the gas distribution system, particularly at

the extremities, to account for potential odor fade.[1][5]

"Sniff Test" Procedure:

Purge the sampling line to ensure a fresh gas sample.

Start with the instrument set to deliver 100% air.

Gradually increase the concentration of natural gas in the air mixture.

The trained operator sniffs the diluted gas stream at each concentration.
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Record the concentration at which the odor is first detected (threshold detection level) and

the concentration at which it is readily identifiable as the smell of natural gas (readily

detectable level).[9]

Regulatory Compliance: The readily detectable odor level must be at or below one-fifth of the

lower explosive limit (LEL) for natural gas (approximately 1% gas in air).[9]

Signaling Pathways and Experimental Workflows
Olfactory Signaling Pathway for Thiols
The detection of thiols like 1-pentanethiol is initiated by their interaction with olfactory

receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia of

olfactory sensory neurons.[20][21] The binding of the odorant triggers a conformational change

in the receptor, initiating an intracellular signaling cascade.[22][23]
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Click to download full resolution via product page

Caption: Olfactory signal transduction cascade for thiol odorants.

Experimental Workflow for New Odorant Evaluation
The following workflow outlines the key stages in the evaluation of a new potential gas odorant

from initial screening to final implementation.
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Caption: Workflow for the evaluation of a new gas odorant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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